Cas no 946285-37-6 (N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-3-methyl-N-(pyridin-3-yl)methyl-1,2-oxazole-5-carboxamide)

• Product Name: N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-3-methyl-N-(pyridin-3-yl)methyl-1,2-oxazole-5-carboxamide
• CAS No: 946285-37-6
• MF: C₂₀H₁₈N₄O₂S
• MW: 378.447522640228
• CID: 6031786
• PubChem ID: 16879664
• Update Time: 2025-07-14

N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-3-methyl-N-(pyridin-3-yl)methyl-1,2-oxazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-3-methyl-N-(pyridin-3-yl)methyl-1,2-oxazole-5-carboxamide
• N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-3-methyl-N-(pyridin-3-ylmethyl)-1,2-oxazole-5-carboxamide
• N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-3-methyl-N-[(pyridin-3-yl)methyl]-1,2-oxazole-5-carboxamide
• N-(5,7-dimethylbenzo[d]thiazol-2-yl)-3-methyl-N-(pyridin-3-ylmethyl)isoxazole-5-carboxamide
• AKOS024487568
• 946285-37-6
• F5002-0068
• VU0627882-1

• Inchi： 1S/C20H18N4O2S/c1-12-7-13(2)18-16(8-12)22-20(27-18)24(11-15-5-4-6-21-10-15)19(25)17-9-14(3)23-26-17/h4-10H,11H2,1-3H3
• InChI Key： LUSPDHCYOCQPMC-UHFFFAOYSA-N
• SMILES： O1C(C(N(C2=NC3=CC(C)=CC(C)=C3S2)CC2=CC=CN=C2)=O)=CC(C)=N1

Computed Properties

• Exact Mass: 378.11504700g/mol
• Monoisotopic Mass: 378.11504700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 100Ų

Additional information on N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-3-methyl-N-(pyridin-3-yl)methyl-1,2-oxazole-5-carboxamide

Professional Introduction to N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-3-methyl-N-(pyridin-3-yl)methyl-1,2-oxazole-5-carboxamide (CAS No. 946285-37-6)

N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-3-methyl-N-(pyridin-3-yl)methyl-1,2-oxazole-5-carboxamide, identified by the CAS number 946285-37-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules that exhibit a unique combination of structural and functional properties, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of this compound incorporates several key functional groups that contribute to its potential biological activity. The presence of a benzothiazole moiety, which is known for its role in various pharmacological applications, alongside a pyridine ring and an oxazole scaffold, suggests that this molecule may interact with biological targets in multiple ways. These structural elements are often exploited in the design of molecules with antimicrobial, anti-inflammatory, and anticancer properties.

In recent years, there has been a growing interest in the development of novel therapeutic agents derived from heterocyclic compounds. The benzothiazole core, in particular, has been extensively studied for its ability to modulate various biological pathways. For instance, derivatives of benzothiazole have shown promise in the treatment of neurological disorders, infectious diseases, and chronic inflammatory conditions. The specific substitution pattern in N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-3-methyl-N-(pyridin-3-yl)methyl-1,2-oxazole-5-carboxamide may enhance its binding affinity to certain enzymes or receptors, thereby influencing its pharmacological profile.

The pyridine ring present in this compound is another critical feature that contributes to its potential biological activity. Pyridine derivatives are well-known for their role as bioisosteres and have been widely used in drug design due to their ability to mimic other heterocyclic structures while maintaining or improving pharmacokinetic properties. The N-(pyridin-3-yl)methyl group specifically suggests that this compound may have interactions with proteins or enzymes that recognize pyridine-based scaffolds.

The oxazole moiety further adds to the complexity and potential functionality of this molecule. Oxazoles are five-membered heterocycles containing an oxygen atom and two adjacent double bonds. They are known for their stability and versatility in biological systems. The incorporation of an oxazole ring into the molecular structure of N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-3-methyl-N-(pyridin-3-yl)methyl-1,2-oxazole-5-carboxamide may enhance its ability to interact with biological targets through various mechanisms, including hydrogen bonding and hydrophobic interactions.

In the context of current research trends, this compound represents an exciting area for exploration due to its multifaceted structural features. The combination of a benzothiazole core, a pyridine substituent, and an oxazole scaffold suggests that it may possess multiple points of interaction with biological targets. This polyvalent nature could make it a versatile tool for investigating complex biological pathways and developing novel therapeutic strategies.

The potential applications of N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-3-methyl-N-(pyridin-3-ylmethyl) strong > -1 ,2 -oxazole strong > - 5 - carboxamide are numerous and span across various therapeutic areas. Given its structural similarities to known bioactive molecules, it may serve as a lead compound for further derivatization and optimization. Medicinal chemists often use such compounds as starting points for designing molecules with enhanced efficacy and reduced toxicity.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of specific functional groups at strategic positions within the molecule demands precise control over reaction conditions. Advances in synthetic methodologies have made it possible to construct complex heterocyclic structures like this one with increasing efficiency and scalability.

The pharmacological evaluation of N-(5 ,7 - dimeth yl - 1 ,3 - ben zothia z ol - 2 - yl str ong >)- ( 3 - me th yl - N -( py rid ine - 3 - ylm eth yl ) str ong >) - ( 1 ,2 - ox az ole str ong >) - ( 5 - car box am ide str ong >) is an essential step toward understanding its potential therapeutic applications. In vitro assays can provide initial insights into its biological activity by testing interactions with specific enzymes or receptors. These studies can help identify target proteins and assess the compound's binding affinity and selectivity.

In vivo studies are equally important for evaluating the efficacy and safety of this compound. Animal models can provide valuable information about its pharmacokinetic properties, such as absorption distribution metabolism excretion (ADME), as well as its overall toxicity profile. These studies can guide further development efforts by identifying potential liabilities early in the process.

The integration of computational methods into drug discovery has significantly accelerated the process of identifying promising candidates like N-(5 ,7 - dimeth yl - 1 ,3 - ben zothia z ol - 2 - yl str ong >)- ( 3 - me th yl - N -( py rid ine - 3 - ylm eth yl ) str ong >) - ( 1 ,2 - ox az ole str ong >) - ( 5 car box am ide str ong >). Molecular modeling techniques can predict how this compound might interact with biological targets at the atomic level. These predictions can guide experimental design by highlighting key interactions and providing insights into potential binding modes.

The future prospects for N-(5 ,7 dim eth y lbenzothia z ol 2 yl ) -( 3 me thy lN py rid ine 3 ylm ethy l ) -( 12 ox az ole ) -( 5 carbox am ide ) are promising given its unique structural features and potential biological activity. Further research is needed to fully elucidate its pharmacological profile and explore its therapeutic potential. Collaborative efforts between synthetic chemists medicinal chemists biochemists biologists will be crucial in realizing these goals.